3-((5-Nitrobenzothiazol-2-yl)amino)propanol

• CAS RN: 77595-04-1
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol
• IUPAC Name: 3-[(5-nitro-1,3-benzothiazol-2-yl)amino]propan-1-ol
• InChI: InChI=1S/C10H11N3O3S/c14-5-1-4-11-10-12-8-6-7(13(15)16)2-3-9(8)17-10/h2-3,6,14H,1,4-5H2,(H,11,12)
• InChI Key: MPGURZXMIVWAPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])N=C(S2)NCCCO

Description

3-((5-Nitrobenzothiazol-2-yl)amino)propanol is a useful research compound. Its molecular formula is C10H11N3O3S and its molecular weight is 253.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 21 parts of N-(2-chloro-5-nitrophenyl)-N'-(3-hydroxypropyl)thiourea, 10 parts of potassium carbonate and 180 parts of N,N-dimethylformamide is stirred and refluxed for 30 minutes. After cooling, 300 parts of water are added and the product is allowed to crystallize. It is filtered off and washed with water, yielding 13.3 parts (72.2%) of 3-[(5-nitro-2-benzothiazolyl)amino]-1-propanol; mp. 140°-144° C.